Cas no 72469-15-9 (4-methyl-N-[(4aR,8aS)-2-methyldecahydroisoquinolin-5-yl]benzamide)

• Product name: 4-methyl-N-[(4aR,8aS)-2-methyldecahydroisoquinolin-5-yl]benzamide
• CAS No: 72469-15-9
• MF: C₁₈H₂₆N₂O
• MW: 286.411844730377
• CID: 1755418
• PubChem ID: 51597

4-methyl-N-[(4aR,8aS)-2-methyldecahydroisoquinolin-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[(4aR,8aS)-2-methyldecahydroisoquinolin-5-yl]benzamide
• N-[(4aR,8aS)-2-methyl-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-5-yl]-4-methylbenzamide
• BENZAMIDE, 4-METHYL-N-(2-METHYLDECAHYDROISOQUINOL-5-YL)-, (E)-
• trans-4-Methyl-N-(2-methyldecahydroisoquinol-5-yl)benzamide
• 72469-15-9
• 4-Methyl-N-(2-methyldecahydroisoquinolin-5-yl)benzamide
• DTXSID80993284

• Inchi： InChI=1S/C18H26N2O/c1-13-6-8-14(9-7-13)18(21)19-17-5-3-4-15-12-20(2)11-10-16(15)17/h6-9,15-17H,3-5,10-12H2,1-2H3,(H,19,21)/t15-,16-,17?/m1/s1
• InChI Key： XSTDZAMTGIEXQR-YNPPLXCJSA-N
• SMILES： CC1=CC=C(C=C1)C(=O)NC2CCCC3C2CCN(C3)C

Computed Properties

• Exact Mass: 286.20468
• Monoisotopic Mass: 286.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34